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This guide provides crucial safety and logistical information for handling SU-8 series

photoresists, including the SU-8000 line. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals. Adherence to these

guidelines is essential for minimizing risks and ensuring proper disposal of hazardous

materials.

Hazard Identification and Personal Protective
Equipment (PPE)
SU-8 series photoresists are epoxy-based resins that can cause serious eye damage, skin

irritation, and may lead to an allergic skin reaction.[1][2][3][4][5] They are also toxic to aquatic

life with long-lasting effects.[1][2][4][5] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling SU-8
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Body Part Protection Material/Specification

Eyes/Face Safety Goggles/Face Shield

Splash-proof monogoggles or

safety glasses with side

shields and a full-face shield.

[6]

Hands Chemical-resistant gloves

Impermeable and resistant to

the product. Contact the glove

manufacturer for breakthrough

time.[1]

Body
Lab coat/Chemical-resistant

apron

Fully fastened lab coat or a

disposable jumpsuit to protect

street clothing.[7]

Respiratory Respirator

In case of low exposure, use a

cartridge respirator. For

intensive or longer exposure,

use a Self-Contained

Breathing Apparatus (SCBA).

[1]

Operational Protocol for Safe Handling
All work with SU-8 photoresists must be conducted in a well-ventilated area, preferably within a

fume hood.[7]

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area, including the fume hood, is clean and uncluttered.[8]

Cover work surfaces with an absorbent, plastic-backed paper to contain spills.[7]

Confirm that an eyewash station and safety shower are accessible and operational.[6]

Don all required PPE as detailed in Table 1.
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Dispensing and Application:

Handle SU-8 containers with care to avoid spills.

Dispense the minimum amount of photoresist required for the procedure.[7]

If applying via spin coating, ensure proper ventilation and splash guards are in place.

Post-Application and Curing:

After application, handle substrates with appropriate tools (e.g., tweezers).

For UV curing, follow the equipment manufacturer's safety guidelines, including the use of

UV-blocking shields.

Decontamination and Cleanup:

Immediately clean any spills using an absorbent material like sand, diatomite, or universal

binders.[1][2]

Wipe down all surfaces and equipment with a suitable solvent (e.g., acetone, followed by

isopropyl alcohol), ensuring adequate ventilation.

Remove contaminated PPE carefully to avoid skin contact. Disposable gloves should be

discarded after each use.[7]

Wash hands and arms thoroughly with soap and water after the procedure and before

leaving the laboratory.[6][7]
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Caption: Workflow for the safe handling of SU-8 photoresist.
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Disposal Plan for SU-8 Waste
SU-8 and materials contaminated with it are considered hazardous waste and must be

disposed of in accordance with local, state, and federal regulations.[9] Do not pour liquid SU-8

waste down the drain.[1][2]

Step-by-Step Disposal Procedure:

Liquid Waste:

Collect all liquid SU-8 waste, including unused photoresist and contaminated solvents

(e.g., from cleaning), in a designated, labeled, and sealed hazardous waste container.

The container should be stored in a cool, dry, well-ventilated area away from ignition

sources.[1][5]

Solid Waste:

Collect all solid waste contaminated with SU-8, such as gloves, wipes, absorbent paper,

and empty photoresist containers, in a separate, clearly labeled hazardous waste

container.

Ensure the container is sealed to prevent the release of vapors.

Waste Pickup:

Arrange for the pickup of hazardous waste containers by an authorized chemical waste

disposal service.

Do not mix SU-8 waste with other types of chemical waste unless explicitly permitted by

the disposal service.
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Caption: Decision process for the disposal of SU-8 waste materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

http://www.nano.pitt.edu/sites/default/files/MSDS/Resists/SU-8%202000%20Series%20MSDS.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2025/08/SDS_SU-8-XFT-Series-Resists_-_GB.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/su-8_3000_series_resists.pdf
https://support.hpe.com/hpesc/public/docDisplay?docId=a00113942en_us&page=Safety_Guidelines_for_Handling_Chemicals.html
https://www.suu.edu/erm/eohs/hazardous-substances/phs/working-safely.html
https://www.canr.msu.edu/packaging/uploads/files/SoP%20Site%20Specific%20Safety%20Document%20-%20Rev13.pdf
https://www.elveflow.com/wp-content/uploads/2023/03/KAM-SU-8-MicroSpray-TDS.11.19.20-final.pdf
https://www.benchchem.com/product/b1198560#personal-protective-equipment-for-handling-su-8000
https://www.benchchem.com/product/b1198560#personal-protective-equipment-for-handling-su-8000
https://www.benchchem.com/product/b1198560#personal-protective-equipment-for-handling-su-8000
https://www.benchchem.com/product/b1198560#personal-protective-equipment-for-handling-su-8000
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

